Cas no 30486-73-8 (6-fluoro-1H-1,3-benzodiazol-2-amine)

• Product Name: 6-fluoro-1H-1,3-benzodiazol-2-amine
• CAS No: 30486-73-8
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD06659790
• CID: 53613
• PubChem ID: 19017761
• Update Time: 2025-04-18

6-fluoro-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-benzimidazole-2-amine
• 5-fluoro-1H-benzo[d]imidazol-2-amine
• 6-fluoro-1H-benzimidazol-2-amine
• 1H-Benzimidazol-2-amine,6-fluoro
• 2-AMINO-5-FLUOROBENZIMIDAZOLE
• 3kr2
• 5-fluoro-2-aminobenzimidazole
• 6-fluoro-1H-1,3-benzodiazol-2-amine
• Q27460061
• ET2
• AS-61735
• CCG-339792
• AKOS023132722
• 5-FLUORO-1H-1,3-BENZODIAZOL-2-AMINE
• 1H-Benzimidazol-2-amine, 6-fluoro-
• SCHEMBL214295
• DTXSID00597420
• 30486-73-8
• AB26313
• 6-Fluoro-1H-benzo[d]imidazol-2-amine
• FT-0711416
• CS-0187800
• Z995046380
• MFCD06659790
• AC5851
• A876171
• SY039616
• AKOS011972912
• EN300-185838
• DB-068297
• XH0007

• MDL： MFCD06659790
• Inchi： 1S/C7H6FN3/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H3,9,10,11)
• InChI Key： MKYGXXIXMHTQFA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Exact Mass: 151.05500
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.487
• Boiling Point: 372.8 ℃ at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.737
• PSA: 54.70000
• LogP: 1.86540